Zanapezil fumarate
Zanapezil fumarate
Zanapezil fumarate is a polymer.
Brand Name:
Vulcanchem
CAS No.:
142852-51-5
VCID:
VC21131073
InChI:
InChI=1S/C25H32N2O.C4H4O4/c28-25(23-11-10-22-8-4-5-15-26-24(22)18-23)12-9-20-13-16-27(17-14-20)19-21-6-2-1-3-7-21;5-3(6)1-2-4(7)8/h1-3,6-7,10-11,18,20,26H,4-5,8-9,12-17,19H2;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES:
C1CCNC2=C(C1)C=CC(=C2)C(=O)CCC3CCN(CC3)CC4=CC=CC=C4.C(=CC(=O)O)C(=O)O
Molecular Formula:
C29H36N2O5
Molecular Weight:
492.6 g/mol
Zanapezil fumarate
CAS No.: 142852-51-5
Cat. No.: VC21131073
Molecular Formula: C29H36N2O5
Molecular Weight: 492.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Zanapezil fumarate is a polymer. |
|---|---|
| CAS No. | 142852-51-5 |
| Molecular Formula | C29H36N2O5 |
| Molecular Weight | 492.6 g/mol |
| IUPAC Name | 3-(1-benzylpiperidin-4-yl)-1-(2,3,4,5-tetrahydro-1H-1-benzazepin-8-yl)propan-1-one;(E)-but-2-enedioic acid |
| Standard InChI | InChI=1S/C25H32N2O.C4H4O4/c28-25(23-11-10-22-8-4-5-15-26-24(22)18-23)12-9-20-13-16-27(17-14-20)19-21-6-2-1-3-7-21;5-3(6)1-2-4(7)8/h1-3,6-7,10-11,18,20,26H,4-5,8-9,12-17,19H2;1-2H,(H,5,6)(H,7,8)/b;2-1+ |
| Standard InChI Key | CWEHWZPCDBRUNO-WLHGVMLRSA-N |
| Isomeric SMILES | C1CCNC2=C(C1)C=CC(=C2)C(=O)CCC3CCN(CC3)CC4=CC=CC=C4.C(=C/C(=O)O)\C(=O)O |
| SMILES | C1CCNC2=C(C1)C=CC(=C2)C(=O)CCC3CCN(CC3)CC4=CC=CC=C4.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | C1CCNC2=C(C1)C=CC(=C2)C(=O)CCC3CCN(CC3)CC4=CC=CC=C4.C(=CC(=O)O)C(=O)O |
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